(2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acid

• IUPAC Name: (E)-3-(4-methylsulfonylphenyl)prop-2-enoic acid
• InChI: InChI=1S/C10H10O4S/c1-15(13,14)9-5-2-8(3-6-9)4-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-4+
• InChI Key: UDUXYCSLRYYQNS-QPJJXVBHSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C=CC(=O)O
• Isomeric SMILES: CS(=O)(=O)C1=CC=C(C=C1)/C=C/C(=O)O
• Molecular Formula: C10H10O4S
• Molecular Weight: 226.25 g/mol
• CAS RN: 5345-30-2, 88899-85-8

Description

“(2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acid” is a chemical compound. It’s important to note that the exact properties and applications of this specific compound are not widely documented in the sources available.

Molecular Structure Analysis

The molecular structure of a compound defines its properties and reactivity. Unfortunately, the specific molecular structure analysis for “(2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acid” is not available in the sources.

Chemical Reactions Analysis

While the specific chemical reactions involving “(2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acid” are not detailed in the available sources, related compounds have been studied. For example, the effect of 2-Methylsulfonyl, 2-Methylsulfinyl and 2-Methylsulfanyl Substituents on the Alkaline Hydrolysis of Methyl Benzoate and Phenyl Acetate has been analyzed.

Scientific Research Applications

Pharmaceutical Applications

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COX-2 Inhibitor Development

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Mechanism of Action

Target of Action

The primary targets of (2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acid are currently unknown. This compound is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields

Mode of Action

The exact mode of action of (2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acidIt’s known that the compound is used in organic synthesis . This suggests that it may interact with its targets through chemical reactions, leading to changes in the structure or function of the targets. More research is required to elucidate the specific interactions and resulting changes.

Biochemical Pathways

The biochemical pathways affected by (2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acidGiven its use in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields , it’s likely that it participates in a variety of biochemical reactions The downstream effects of these reactions would depend on the specific pathways involved

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of (2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acidIts solubility in water is slight , which could impact its absorption and distribution in the body. The metabolism and excretion of this compound would depend on various factors, including its chemical structure and the body’s enzymatic processes. These properties would significantly impact the compound’s bioavailability. More research is needed to outline the pharmacokinetics of this compound.

Result of Action

The molecular and cellular effects of (2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acidGiven its use in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff fields , it’s likely that it has diverse effects at the molecular and cellular levels

Action Environment

The action, efficacy, and stability of (2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acid can be influenced by various environmental factors. These may include temperature, pH, and the presence of other chemicals. For instance, it’s recommended to store the compound in a cool place and keep the container tightly closed in a dry and well-ventilated place . It’s also incompatible with oxidizing agents . More research is needed to fully understand how environmental factors influence the action of this compound.

Future Directions

The future directions of a compound refer to potential applications or areas of research. Unfortunately, the specific future directions for “(2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acid” are not detailed in the available sources.